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Compound of Interest

Compound Name: Amyl salicylate

Cat. No.: B1664950

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of amyl
salicylate, a common fragrance and flavor ingredient, in various organic solvents and water.
This document is intended to be a valuable resource for researchers, scientists, and
professionals in drug development and formulation, offering key data and methodologies for its
use in relevant applications.

Core Executive Summary

Amyl salicylate, an ester of salicylic acid and amyl alcohol, is a colorless to pale yellow liquid
with a characteristic floral scent. Its solubility is a critical parameter in its application in
cosmetics, perfumery, and potentially in pharmaceutical formulations as a fragrance or for other
specialized purposes. This guide summarizes its solubility profile, presenting quantitative data
where available and outlining detailed experimental protocols for its determination.

Data Presentation: Solubility of Amyl Salicylate

The solubility of amyl salicylate is characterized by its high affinity for organic solvents and
very low solubility in water. The following tables provide a structured summary of available
solubility data.

Quantitative Solubility Data
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The most precise quantitative solubility data for amyl salicylate is available for its solubility in
water.

Table 1: Quantitative Solubility of Amyl Salicylate in Water

Solvent Temperature (°C) Solubility (mgl/L) Molarity (mol/L)

~24x107°-2.6 X

Water 20 5.0 - 5.5[1][12][3][4] o5

Qualitative and Semi-Quantitative Solubility in Organic
Solvents

While precise quantitative solubility data (e.g., g/100mL) for amyl salicylate in a wide range of
organic solvents is not readily available in the public domain, numerous sources confirm its
high solubility and, in many cases, miscibility. The following table summarizes these findings.

Table 2: Qualitative and Semi-Quantitative Solubility of Amyl Salicylate in Organic Solvents

Solvent Solubility Description

Ethanol (90%) Soluble in approximately 3 volumes[5]
Ethanol Readily soluble[6][7]

Diethyl Ether Readily soluble[6][7]

Acetone Readily soluble[6]

Chloroform Slightly soluble[6]

Ethyl Acetate Slightly soluble[6]

Benzene Readily soluble[6]

Carbon Tetrachloride Readily soluble[6]

Experimental Protocols for Solubility Determination
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The determination of a compound's solubility is a fundamental experimental procedure. The
following protocols outline the methodologies for accurately measuring the solubility of amyl
salicylate.

The Shake-Flask Method for Equilibrium Solubility

The shake-flask method is a widely recognized and reliable technique for determining the
equilibrium solubility of a compound in a given solvent.

Objective: To determine the saturation concentration of amyl salicylate in a solvent at a
specific temperature.

Materials:

o Amyl salicylate (analytical standard)

e Solvent of interest (e.g., water, ethanol)

o Glass flasks with airtight stoppers

o Thermostatically controlled shaker or water bath

o Centrifuge

e Syringes and filters (e.g., 0.45 um PTFE for organic solvents, PVDF for aqueous solutions)
e Analytical balance

e Volumetric flasks and pipettes

Procedure:

e Preparation: Add an excess amount of amyl salicylate to a flask containing a known volume
of the solvent. The excess solid is crucial to ensure that a saturated solution is formed.

» Equilibration: Seal the flasks and place them in a thermostatically controlled shaker set to a
constant temperature (e.g., 25 °C). The flasks should be agitated for a prolonged period
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(typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and
undissolved solute.

Phase Separation: After equilibration, cease agitation and allow the suspension to settle. To
separate the saturated solution from the excess solid, withdraw a sample of the supernatant
using a syringe and filter it through a membrane filter to remove any undissolved particles.
Alternatively, the sample can be centrifuged at a high speed, and the supernatant carefully
collected.

Quantification: Accurately dilute the filtered saturated solution with the appropriate solvent.
The concentration of amyl salicylate in the diluted solution is then determined using a
suitable analytical method.

Analytical Techniques for Quantification

The concentration of amyl salicylate in the saturated solution can be determined by several

analytical methods:

e Gas Chromatography (GC): A robust method for the quantitative analysis of volatile and
semi-volatile organic compounds like esters. A calibration curve is prepared using standard
solutions of amyl salicylate of known concentrations. The saturated solution is then injected
into the GC, and its concentration is determined by comparing its peak area to the calibration
curve.

UV-Vis Spectroscopy: Salicylates exhibit strong UV absorbance. A UV-Vis
spectrophotometer can be used to determine the concentration of amyl salicylate. A
calibration curve is generated by measuring the absorbance of a series of standard solutions
at the wavelength of maximum absorbance (Amax). The concentration of the unknown
sample is then calculated using the Beer-Lambert law.

Titration: For determining the concentration of an ester, a saponification reaction followed by
back-titration can be employed. A known excess of a strong base (e.g., ethanolic potassium
hydroxide) is added to the sample, and the mixture is heated to hydrolyze the ester. The
unreacted base is then titrated with a standardized acid. A blank titration without the amyl
salicylate is also performed to determine the initial amount of base. The difference in the
amount of acid used in the sample and blank titrations corresponds to the amount of base
that reacted with the amyl salicylate.
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Mandatory Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of amyl
salicylate solubility using the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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